2-Nitrocinnamaldehyde

• IUPAC Name: (E)-3-(2-nitrophenyl)prop-2-enal
• InChI: InChI=1S/C9H7NO3/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-7H/b5-3+
• InChI Key: VMSMELHEXDVEDE-HWKANZROSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC=O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C=O)[N+](=O)[O-]
• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• CAS RN: 1466-88-2, 66894-06-2

Description

Synthesis Analysis

The synthesis of nitrocinnamaldehydes, including 2-nitrocinnamaldehyde, often involves the nitration of cinnamaldehyde or similar precursors. Techniques vary from traditional nitration reactions to more novel approaches such as palladium-catalyzed chelation-assisted C–H nitration, highlighting the ongoing development in the synthesis of nitroaromatic compounds. In one approach, substituted benzaldehydes are converted to 2-nitrobenzaldehydes through a three-step process involving palladium-catalyzed nitration, showcasing the specificity and efficiency of modern synthetic methods (Zhang et al., 2014).

Molecular Structure Analysis

The molecular structure of this compound and related compounds has been extensively studied using various spectroscopic methods. X-ray crystallography, NMR, and IR spectroscopy provide insights into the conformation and electronic structure of these molecules, essential for understanding their reactivity and properties. For example, the structure of certain nitrocinnamaldehyde derivatives has been elucidated, showing how substituents affect the overall molecular geometry and electronic distribution (Iovel' et al., 2003).

Chemical Reactions and Properties

Nitrocinnamaldehydes participate in various chemical reactions, serving as intermediates in the synthesis of complex organic molecules. Their reactivity towards nucleophiles, ability to undergo cycloaddition reactions, and potential in organocatalytic processes are notable. For instance, nitrocinnamaldehydes can undergo Michael addition reactions, leading to products with significant synthetic and pharmacological interest (Wiesner et al., 2008).

Scientific Research Applications

• Organic Synthesis and Fluorophores :

  • 2-Nitrocinnamaldehyde is used as an intermediate in organic synthesis and in the production of aromatic and heterocyclic aldimines (Iovel' et al., 2003).
  • It facilitates the synthesis of π-extended carbazoles, showing potential in fluorescence sensing of Cu2+ ions (Poudel et al., 2018).
  • A transition metal-free method uses 2-nitrocinnamaldehydes for synthesizing 3-naphthylindole and 3-naphthylbenzo[g]indole fluorophores (Poudel & Lee, 2017).

• Pharmaceutical Applications :

  • In medicinal chemistry, it's used for synthesizing intermediates with antibacterial activity, particularly in the treatment of tuberculosis (Nishimura, 1954).
  • It's involved in the preparation of dihydropyridine derivatives, which have applications as calcium channel blockers (Perozo-Rondón et al., 2006).

• Polymer and Materials Science :

  • This compound is utilized in synthesizing conductive polymers like poly(pyrrole-co-2-nitrocinnamaldehyde), which have applications in solar cells (Gherras et al., 2020).

Mechanism of Action

Target of Action

It has been reported that cinnamaldehyde, a related compound, can inhibit bacterial growth and reproduction by damaging cell membranes, inhibiting atpase activity, disrupting energy metabolism, and preventing biofilm formation .

Mode of Action

It is known that nitro compounds can undergo reduction to form reactive intermediates, which can then interact with cellular targets

Biochemical Pathways

2-Nitrocinnamaldehyde can be oxidized to 2-nitrocinnamic acid, which can be used in the Baeyer-Emmerling indole synthesis to produce indole and substituted indoles . This suggests that this compound may affect biochemical pathways related to the synthesis of indole and its derivatives.

Pharmacokinetics

It has been suggested that the compounds synthesized from this compound have good pharmacokinetic and physicochemical properties .

Result of Action

It has been suggested that the compounds synthesized from this compound show significant urease inhibitions .

Action Environment

It is known that the compound is slightly soluble in water and has a melting point of 124 to 126 °c , which suggests that its action may be influenced by factors such as temperature and solvent conditions.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

2-Nitrocinnamaldehyde finds its uses as an actinometer for the UV-A range of photostability testing of pharmaceuticals. It can also be oxidized to 2-nitrocinnamic acid which can be used in the Baeyer-Emmerling indole synthesis to produce indole and substituted indoles. The development of new methods for the preparation of such fused heterocycles as quinolines and their derivatives and the improvement of existing synthetic methods represents an urgent challenge.

Biochemical Analysis

Biochemical Properties

It is known that 2-Nitrocinnamaldehyde can be oxidized to 2-nitrocinnamic acid, which can be used in the Baeyer-Emmerling indole synthesis to produce indole and substituted indoles . This suggests that this compound may interact with enzymes, proteins, and other biomolecules involved in these biochemical reactions.

Molecular Mechanism

It is known that this compound can be oxidized to 2-nitrocinnamic acid

Metabolic Pathways

It is known that this compound can be oxidized to 2-nitrocinnamic acid